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Compound of Interest

Compound Name: N-isopropylformamide

Cat. No.: B3048394 Get Quote

Physicochemical Data of N-isopropylformamide
N-isopropylformamide, with the chemical formula C4H9NO, is a secondary amide. The

following table summarizes its key physical properties.

Property Value Source

Boiling Point 186.1 ± 9.0 °C (Predicted) [1]

Density 0.861 ± 0.06 g/cm³ (Predicted) [1]

Molecular Weight 87.12 g/mol

CAS Number 16741-46-1 [1][2][3]

Amides, in general, exhibit high boiling points due to strong intermolecular hydrogen bonding

and dipole-dipole interactions.[4][5] Primary and secondary amides, such as N-
isopropylformamide, can participate in hydrogen bonding, leading to higher boiling points

compared to tertiary amides of similar molecular weight.[5]

Experimental Protocols for Property Determination
Accurate determination of boiling point and density is crucial for the characterization of

chemical substances. The following are standard experimental methodologies.

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

This method is a common and efficient way to determine the boiling point of a small sample of

liquid.

Apparatus: A Thiele tube, mineral oil, a thermometer, a small test tube (Durham tube), and a

capillary tube sealed at one end.

Procedure:

A small amount of N-isopropylformamide is placed in the small test tube.

The capillary tube is placed inside the test tube with the open end down.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil.

The Thiele tube is gently heated, causing a stream of bubbles to emerge from the capillary

tube.

The heat is removed, and the liquid is allowed to cool. The temperature at which the liquid

is drawn into the capillary tube is recorded as the boiling point.

For larger quantities, a simple distillation can be used to determine the boiling point.

Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, and a heat

source.

Procedure:

The N-isopropylformamide sample is placed in the distillation flask along with boiling

chips.

The apparatus is assembled for simple distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3048394?utm_src=pdf-body
https://www.benchchem.com/product/b3048394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sample is heated to boiling.

The temperature is recorded when the vapor temperature stabilizes as the liquid

condenses and is collected in the receiving flask. This stable temperature is the boiling

point.

Density Determination
Density is defined as the mass of a substance per unit volume.

A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements.

Apparatus: A pycnometer, an analytical balance.

Procedure:

The mass of the clean, dry pycnometer is determined.

The pycnometer is filled with N-isopropylformamide, and its mass is measured.

The mass of the N-isopropylformamide is calculated by subtracting the mass of the

empty pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[6]

A straightforward method for determining density involves the direct measurement of mass and

volume.

Apparatus: A graduated cylinder and an electronic balance.

Procedure:

The mass of an empty, dry graduated cylinder is measured.

A specific volume of N-isopropylformamide is added to the graduated cylinder, and the

volume is precisely read from the meniscus.
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The combined mass of the graduated cylinder and the liquid is measured.

The mass of the liquid is determined by subtraction.

The density is calculated by dividing the mass of the liquid by its measured volume.[7] To

improve accuracy, this procedure can be repeated with different volumes of the liquid, and

the average density can be calculated.[7]

Logical Workflow for Physicochemical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a liquid sample like N-isopropylformamide.
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Caption: Workflow for determining the boiling point and density of N-isopropylformamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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